Cas no 2172116-05-9 (2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172116-05-9
• MF: C₂₆H₂₃FN₂O₅S
• MW: 494.534629106522
• CID: 6244505
• PubChem ID: 165808131
• Update Time: 2025-05-23

2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid
• 2172116-05-9
• EN300-1514200
• 2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C26H23FN2O5S/c27-22-13-16(25(32)28-11-12-35-15-24(30)31)9-10-23(22)29-26(33)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JICFRMWGFYAIIO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1C=CC(=C(C=1)F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.13117117g/mol
• Monoisotopic Mass: 494.13117117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid

Comprehensive Analysis of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid (CAS No. 2172116-05-9)

The compound 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid (CAS No. 2172116-05-9) is a highly specialized fluorinated derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thioacetic acid moiety, makes it a valuable reagent in modern organic chemistry and pharmaceutical research. This article delves into its properties, synthesis, and relevance in cutting-edge scientific fields.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their pivotal role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected building blocks" or "fluorinated peptide linkers" to enhance drug discovery workflows. The 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid addresses these needs by offering a stable and versatile scaffold for biomolecule conjugation, aligning with trends in targeted drug delivery and proteomics.

The fluorophenyl segment in this compound enhances its lipophilicity and binding affinity, making it ideal for designing peptide-based therapeutics. Its sulfanylacetic acid tail enables thiol-reactive modifications, a feature often queried in searches like "thiol-pegylation reagents" or "crosslinkers for antibody-drug conjugates (ADCs)." These attributes position CAS No. 2172116-05-9 as a critical tool for bioconjugation strategies in cancer research and immunotherapy.

From a synthetic perspective, the compound’s Fmoc group ensures compatibility with standard peptide coupling protocols, while the fluorine atom introduces metabolic stability—a hotspot in "improving peptide half-life" discussions. Laboratories optimizing peptide stability or bioavailability frequently explore such fluorinated analogs. Moreover, its thioether linkage provides a robust platform for site-specific modifications, answering queries like "how to functionalize peptides with thiol groups."

Beyond peptides, CAS No. 2172116-05-9 finds utility in material science, particularly in polymer-functionalized surfaces for biosensors. The integration of fluorine and thiol chemistries caters to searches on "advanced surface modification techniques," highlighting its interdisciplinary appeal. As AI-driven drug design gains traction, this compound’s predictable reactivity and modularity align with computational workflows seeking "high-efficiency conjugation reagents."

In conclusion, 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}ethyl)sulfanylacetic acid exemplifies innovation at the nexus of chemistry and biology. Its design answers pressing questions in drug development, biomaterials, and diagnostic tools, making it a cornerstone for future scientific breakthroughs.